Cas no 2229688-97-3 (2-amino-2-methylhex-3-en-1-ol)

2-amino-2-methylhex-3-en-1-ol structure
2-amino-2-methylhex-3-en-1-ol structure
Product Name:2-amino-2-methylhex-3-en-1-ol
CAS No:2229688-97-3
MF:C7H15NO
MW:129.200102090836
CID:6047730
PubChem ID:165780649
Update Time:2023-12-14

2-amino-2-methylhex-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-methylhex-3-en-1-ol
    • EN300-1763308
    • 2229688-97-3
    • Inchi: 1S/C7H15NO/c1-3-4-5-7(2,8)6-9/h4-5,9H,3,6,8H2,1-2H3/b5-4+
    • InChI Key: POFJRUYUIMOPKA-SNAWJCMRSA-N
    • SMILES: OCC(/C=C/CC)(C)N

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.2Ų

2-amino-2-methylhex-3-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$827.0 2023-09-20
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$946.0 2023-09-20
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EN300-1763308-1.0g
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$986.0 2023-06-03
Enamine
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Enamine
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$4236.0 2023-06-03
Enamine
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